5-fluoro-6-phenyl-2-{4-[2-(1H-pyrazol-1-yl)propanoyl]piperazin-1-yl}-3,4-dihydropyrimidin-4-one

• IUPAC Name: 5-fluoro-4-phenyl-2-[4-(2-pyrazol-1-ylpropanoyl)piperazin-1-yl]-1H-pyrimidin-6-one
• InChI: InChI=1S/C20H21FN6O2/c1-14(27-9-5-8-22-27)19(29)25-10-12-26(13-11-25)20-23-17(16(21)18(28)24-20)15-6-3-2-4-7-15/h2-9,14H,10-13H2,1H3,(H,23,24,28)
• InChI Key: VNEKINXBFBKSQU-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCN(CC1)C2=NC(=C(C(=O)N2)F)C3=CC=CC=C3)N4C=CC=N4
• Molecular Formula: C20H21FN6O2
• Molecular Weight: 396.4 g/mol

Description

This compound is a pyrimidinone derivative, which is a class of compounds known for their wide range of biological activities. It also contains a piperazine ring, which is often found in pharmaceuticals and is known for its versatility in drug design.

Chemical Reactions Analysis

Again, while specific reactions for this compound are not available, compounds with similar structures can undergo a variety of reactions. For example, pyrimidinones can participate in nucleophilic substitution reactions, and piperazines can undergo reactions with electrophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of the piperazine ring could increase the solubility of the compound in water.

Scientific Research Applications

Antimycobacterial Activity

Certain imidazole-containing compounds exhibit promising activity against Mycobacterium tuberculosis, the causative agent of tuberculosis. .

Antiviral Activity

Researchers have explored imidazole derivatives as potential antiviral agents. These compounds may inhibit viral replication and could be valuable in combating viral infections.

Mechanism of Action

The mechanism of action would depend on the specific biological target of the compound. Piperazine derivatives are known to have a wide range of biological activities, including anti-inflammatory effects.